Cas no 2172580-97-9 (2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172580-97-9
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5568272
• PubChem ID: 165593764
• Update Time: 2025-07-16

2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172580-97-9
• EN300-1598521
• 2-[1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C11H18N4O2/c1-4-9(7-16-2)15-11(8-17-3)10(5-6-12)13-14-15/h9H,4-5,7-8H2,1-3H3
• InChI Key： QRLHIFIMSDYKAD-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)N1C(COC)=C(CC#N)N=N1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73Ų

Additional information on 2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172580-97-9)

The compound 2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by its CAS number 2172580-97-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex triazole core and an acetonitrile substituent, has garnered attention due to its structural versatility and potential applications in drug discovery and medicinal chemistry. The presence of both 1-methoxybutan-2-yl and methoxymethyl groups introduces unique functional properties that make it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, with triazoles emerging as particularly influential scaffolds. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile contributes to its potential as a pharmacophore, enabling interactions with biological targets that could lead to therapeutic breakthroughs.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse modifications and derivatization. The 1-methoxybutan-2-yl side chain provides a flexible alkyl group that can be tailored to optimize solubility and bioavailability, while the methoxymethyl group offers additional sites for chemical manipulation. These features make the compound particularly amenable to structure-based drug design approaches.

Recent studies have highlighted the importance of acetonitrile derivatives in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The acetonitrile moiety in 2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile likely contributes to its interaction with biological targets by serving as a hydrogen bond acceptor or participating in hydrophobic interactions. This dual functionality makes the compound an intriguing candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The integration of the triazole ring with the acetonitrile group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, making it feasible to explore their pharmacological potential.

Current research in pharmaceutical chemistry increasingly emphasizes the use of computational tools and high-throughput screening to identify promising drug candidates. 2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile is well-suited for these approaches due to its well-defined structure and predictable physicochemical properties. Computational modeling can help predict its binding affinity to various biological targets, facilitating rapid identification of potential therapeutic applications.

The triazole core of this compound is particularly noteworthy for its ability to modulate enzyme activity and receptor binding. Triazoles have been successfully incorporated into numerous drugs due to their stability and bioactivity. The specific substitution pattern in 2-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile enhances its potential by providing multiple interaction points with biological targets.

In conclusion, 2-1-(1-methoxybutan-2-ylyl)-5-(methoxymethyl)-1H-l,l,-triazol-lv--y-acetonitrile (CAS No. 2172580--97--9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery of new therapies.